Cas no 959236-67-0 (5-(trifluoromethyl)-1H-indazole-3-carboxylic acid)

• Product name: 5-(trifluoromethyl)-1H-indazole-3-carboxylic acid
• CAS No: 959236-67-0
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD07378929
• CID: 840815
• PubChem ID: 34176094

5-(trifluoromethyl)-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-1H-Indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid, 5-(trifluoromethyl)-
• 1h-indazole-3-carboxylic acid,5-(trifluoromethyl)-
• 959236-67-0
• SY129755
• DB-185439
• AKOS023112317
• KEIWGKWVIMXMQT-UHFFFAOYSA-N
• 5-(trifluoromethyl)-1H-indazole-3-carboxylicacid
• PS-18159
• EN300-1616851
• MFCD07378929
• 5-(trifluoromethyl)-1H-indazole-3-carboxylic acid

• MDL： MFCD07378929
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)4-1-2-6-5(3-4)7(8(15)16)14-13-6/h1-3H,(H,13,14)(H,15,16)
• InChI Key： KEIWGKWVIMXMQT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(C(=O)O)=NN2)C=1)(F)F

Computed Properties

• Exact Mass: 230.03031189g/mol
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 2.3

Experimental Properties

• Density: 1.630±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-(trifluoromethyl)-1H-indazole-3-carboxylic acid

Comprehensive Overview of 5-(Trifluoromethyl)-1H-indazole-3-carboxylic Acid (CAS No. 959236-67-0)

5-(Trifluoromethyl)-1H-indazole-3-carboxylic acid (CAS No. 959236-67-0) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique trifluoromethyl group and indazole core make it a versatile building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly focusing on this compound due to its potential applications in targeted therapies and precision medicine, aligning with current trends in personalized healthcare.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 5-(trifluoromethyl)-1H-indazole-3-carboxylic acid as a critical intermediate. Its CAS number 959236-67-0 is frequently searched in scientific databases, reflecting its importance in small molecule synthesis. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in drug design and biochemical assays. The compound’s carboxylic acid moiety also enables easy derivatization, making it a favorite among chemists working on structure-activity relationship (SAR) studies.

In the context of green chemistry, 959236-67-0 has garnered attention for its potential in sustainable synthesis routes. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption. This aligns with the broader industry shift toward environmentally friendly processes, a key concern for modern laboratories. Additionally, its thermal stability and solubility profile make it suitable for high-throughput screening, a technique dominating pharmaceutical R&D today.

From a commercial perspective, 5-(trifluoromethyl)-1H-indazole-3-carboxylic acid is often listed alongside custom synthesis and bulk API manufacturing inquiries. Its patent landscape reveals applications in oncology and metabolic disorders, areas with significant unmet medical needs. As AI-driven drug discovery gains traction, this compound’s molecular descriptors are being fed into machine learning models to predict novel bioactive derivatives, showcasing its relevance in cutting-edge research.

Analytical challenges associated with CAS 959236-67-0, such as HPLC purity analysis and NMR characterization, are frequently discussed in technical forums. The compound’s chromatographic behavior and spectral data are well-documented, aiding quality control in industrial settings. With the rise of continuous flow chemistry, its synthesis is being adapted to modular platforms, demonstrating innovation in process chemistry.

In summary, 5-(trifluoromethyl)-1H-indazole-3-carboxylic acid (CAS No. 959236-67-0) bridges multiple disciplines—from medicinal chemistry to process optimization. Its structural features and adaptability ensure its continued prominence in both academic and industrial research, particularly as the demand for fluorine-containing drugs and tailored intermediates escalates globally.